Cas no 2229002-80-4 (1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229002-80-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6475786
• PubChem ID: 165688095
• Update Time: 2025-05-21

1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid
• EN300-1797084
• 2229002-80-4
• 1-[(2-methyl-6-nitrophenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13NO4/c1-8-3-2-4-10(13(16)17)9(8)7-12(5-6-12)11(14)15/h2-4H,5-7H2,1H3,(H,14,15)
• InChI Key： DKOLNESHTWJTGM-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C(=CC=CC=2C)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229002-80-4)

1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229002-80-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid is composed of a cyclopropane ring attached to a substituted benzene ring via a methyl group. The presence of the nitro group on the benzene ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The carboxylic acid functional group further enhances its potential for forming hydrogen bonds and participating in various chemical reactions.

In terms of synthesis, several methods have been reported for the preparation of 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid. One common approach involves the reaction of 2-methyl-6-nitrobenzyl chloride with cyclopropylmagnesium bromide, followed by hydrolysis to form the carboxylic acid. This method provides high yields and purity, making it suitable for large-scale production. Another synthetic route involves the cyclopropanation of 2-methyl-6-nitrobenzyl alcohol using a suitable reagent such as dichlorocarbene.

The physicochemical properties of 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is moderately soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO) but exhibits low solubility in non-polar solvents like hexane. These solubility characteristics are crucial for its use in various biological assays and drug delivery systems.

Recent research has focused on the biological activities of 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in affected tissues.

In addition to its anti-inflammatory properties, 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid has also demonstrated antimicrobial activity against a range of bacterial and fungal pathogens. This broad-spectrum activity suggests its potential use as an antimicrobial agent in both clinical and industrial settings. Further studies are underway to optimize its efficacy and safety profile for therapeutic applications.

The pharmacokinetic properties of 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid have also been investigated. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral medication. However, more detailed studies are needed to fully understand its metabolism, distribution, and excretion in vivo.

Toxicological studies on 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid have shown that it is generally well-tolerated at therapeutic doses. However, like any new chemical entity, it is crucial to conduct comprehensive safety assessments before advancing to clinical trials. These assessments include evaluating potential genotoxicity, mutagenicity, and long-term toxicity in animal models.

In conclusion, 1-(2-methyl-6-nitrophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2229002-80-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies aim to elucidate its mechanisms of action, optimize its formulation, and evaluate its safety profile for future clinical use.